![molecular formula C20H19BrClN3OS B2949513 N-(5-benzyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-3-bromobenzamide hydrochloride CAS No. 1184992-49-1](/img/structure/B2949513.png)
N-(5-benzyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-3-bromobenzamide hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Factor Xa Inhibitors
This compound has been used in the development of Factor Xa inhibitors . Factor Xa plays a crucial role in the blood coagulation cascade, and inhibitors of this enzyme are used as anticoagulants to prevent blood clots .
Antitumor Activity
Some derivatives of this compound have shown antitumor activity . They could inhibit the growth of certain types of cancer cells .
Neuraminidase Inhibitory Activity
The structure of a similar compound has been used as a lead for the design of neuraminidase inhibitors . Neuraminidase is an enzyme that plays a key role in the spread of influenza viruses, and inhibitors of this enzyme are used as antiviral drugs .
Antiviral Activity
Some derivatives of this compound have exhibited substantial antiviral activity . They could potentially be used in the development of new antiviral drugs .
Biological Applications of Thiazolidine Derivatives
Thiazolidine motifs, which are present in this compound, have been used in the synthesis of various bioactive compounds . These compounds have shown diverse biological properties, including anticancer, anticonvulsant, antimicrobial, anti-inflammatory, neuroprotective, and antioxidant activities .
Medicinal Chemistry Strategies
This compound can be used in various medicinal chemistry strategies for the design of potent MTAs . These strategies can provide quick and multigram access to target derivatives starting from commercially available nonexpensive reagents .
Mechanism of Action
Target of Action
The primary targets of this compound are currently unknown. The compound is a derivative of thiazolo[5,4-c]pyridine , a class of compounds known for their broad spectrum of pharmacological activities . .
Mode of Action
As a derivative of thiazolo[5,4-c]pyridine , it may share similar modes of action with other compounds in this class. Thiazolo[5,4-c]pyridines have been reported to exhibit a variety of pharmacological effects, including antioxidant, antimicrobial, herbicidal, anti-inflammatory, antifungal, and antitumor activities . .
Biochemical Pathways
Given the broad spectrum of pharmacological activities exhibited by thiazolo[5,4-c]pyridines , it is likely that this compound affects multiple biochemical pathways.
Result of Action
As a derivative of thiazolo[5,4-c]pyridine , it may share similar effects with other compounds in this class. Thiazolo[5,4-c]pyridines have been reported to exhibit a variety of pharmacological effects, including antioxidant, antimicrobial, herbicidal, anti-inflammatory, antifungal, and antitumor activities . .
properties
IUPAC Name |
N-(5-benzyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl)-3-bromobenzamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18BrN3OS.ClH/c21-16-8-4-7-15(11-16)19(25)23-20-22-17-9-10-24(13-18(17)26-20)12-14-5-2-1-3-6-14;/h1-8,11H,9-10,12-13H2,(H,22,23,25);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BUQHJBURKFWWNC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC2=C1N=C(S2)NC(=O)C3=CC(=CC=C3)Br)CC4=CC=CC=C4.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19BrClN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
464.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(5-benzyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-3-bromobenzamide hydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.